Cas no 38038-78-7 (2-Hexanone, 4-(1H-benzimidazol-2-yl)-)
38038-78-7 structure
Product Name:2-Hexanone, 4-(1H-benzimidazol-2-yl)-
CAS No:38038-78-7
MF:C13H16N2O
MW:216.278943061829
CID:1487054
Update Time:2024-08-23
2-Hexanone, 4-(1H-benzimidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexanone, 4-(1H-benzimidazol-2-yl)-
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- Inchi: 1S/C13H16N2O/c1-3-10(8-9(2)16)13-14-11-6-4-5-7-12(11)15-13/h4-7,10H,3,8H2,1-2H3,(H,14,15)
- InChI Key: WRCHLZUALAIIHJ-UHFFFAOYSA-N
- SMILES: CC(=O)CC(C1NC2=CC=CC=C2N=1)CC
Computed Properties
- Exact Mass: 216.12638
Experimental Properties
- Density: 1.127±0.06 g/cm3(Predicted)
- Boiling Point: 420.9±28.0 °C(Predicted)
- PSA: 45.75
- pka: 11.80±0.10(Predicted)
2-Hexanone, 4-(1H-benzimidazol-2-yl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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